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Compound of Interest

Compound Name: AFQ-056 racemate

Cat. No.: B10800355

Introduction

AFQ-056, also known as Mavoglurant, is a potent, selective, and non-competitive antagonist of
the metabotropic glutamate receptor 5 (mGIuR5).[1] As a G-protein coupled receptor, mGIuR5
is crucial for modulating synaptic transmission and neural excitability.[2] Overactivation of
MGIuUR5 signaling pathways has been implicated in the pathophysiology of several neurological
and psychiatric disorders, most notably Fragile X Syndrome (FXS) and L-dopa induced
dyskinesia in Parkinson's disease.[1][3] In conditions like FXS, the absence of the Fragile X
Messenger Ribonucleoprotein (FMRP) leads to exaggerated mGIuR5 signaling.[4] AFQ-056
acts by inhibiting this receptor, thereby helping to normalize the balance of excitatory and
inhibitory signals in the brain.[3] The racemic form contains both the active (-)-enantiomer and
the less active (+)-enantiomer.[5][6] Accurate and consistent preparation of AFQ-056 racemate
stock solutions is a critical first step for reliable and reproducible results in preclinical research.

Mechanism of Action: AFQ-056 Inhibition of mGIuR5 Signaling

Glutamate binding to the mGIuR5 receptor activates a Gq protein-coupled signaling cascade.
This leads to the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol
4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). These
second messengers, in turn, trigger the release of intracellular calcium (Ca2+) and the
activation of protein kinase C (PKC), leading to a range of downstream cellular effects. In
pathologies such as Fragile X Syndrome, this pathway is overactive.[4][7] AFQ-056 acts as a
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non-competitive antagonist, binding to an allosteric site on the mGIuR5 receptor to prevent its
activation by glutamate, thereby dampening the downstream cascade.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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